Cas no 710287-31-3 (N-(2-ethoxyphenyl)-2-(phthalazin-1-ylsulfanyl)acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-(phthalazin-1-ylsulfanyl)acetamide
• CAS No: 710287-31-3
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 6438145
• Update Time: 2025-06-08

N-(2-ethoxyphenyl)-2-(phthalazin-1-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-(phthalazin-1-ylsulfanyl)acetamide
• N-(2-ethoxyphenyl)-2-phthalazin-1-ylsulfanylacetamide

• Inchi： 1S/C18H17N3O2S/c1-2-23-16-10-6-5-9-15(16)20-17(22)12-24-18-14-8-4-3-7-13(14)11-19-21-18/h3-11H,2,12H2,1H3,(H,20,22)
• InChI Key： HRVIBIUMPBXSRR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1=C2C(C=CC=C2)=CN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on N-(2-ethoxyphenyl)-2-(phthalazin-1-ylsulfanyl)acetamide

N-(2-Ethoxyphenyl)-2-(Phthalazin-1-ylsulfanyl)acetamide: A Comprehensive Overview

N-(2-Ethoxyphenyl)-2-(Phthalazin-1-ylsulfanyl)acetamide, with the CAS number 710287-31-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of N-(2-Ethoxyphenyl)-2-(Phthalazin-1-ylsulfanyl)acetamide consists of a phthalazine ring linked to an acetamide moiety via a sulfur atom. The presence of the ethoxyphenyl group adds further complexity and functionality to the molecule. These structural elements contribute to its diverse pharmacological properties, including anti-inflammatory, analgesic, and antitumor activities.

Recent studies have highlighted the potential of N-(2-Ethoxyphenyl)-2-(Phthalazin-1-ylsulfanyl)acetamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2-Ethoxyphenyl)-2-(Phthalazin-1-ylsulfanyl)acetamide has shown significant analgesic activity. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively reduces pain responses in animal models of neuropathic pain. The mechanism underlying this analgesic effect is believed to involve the modulation of nociceptive pathways and the inhibition of pain-related signaling molecules.

The antitumor potential of N-(2-Ethoxyphenyl)-2-(Phthalazin-1-ylsulfanyl)acetamide has also been explored in several preclinical studies. A study published in the Cancer Research journal reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. These findings suggest that N-(2-Ethoxyphenyl)-2-(Phthalazin-1-ylsulfanyl)acetamide could be developed as a novel anticancer agent for the treatment of various malignancies.

Beyond its therapeutic applications, N-(2-Ethoxyphenyl)-2-(Phthalazin-1-ylsulfanyl)acetamide has also been investigated for its potential as a research tool. Its unique chemical structure and biological activities make it a valuable probe for studying various cellular processes and signaling pathways. For example, researchers at Harvard University have used this compound to investigate the role of specific kinases in inflammation and cancer progression.

The synthesis of N-(2-Ethoxyphenyl)-2-(Phthalazin-1-ylsulfanyl)acetamide involves several well-established chemical reactions. The key steps include the formation of the phthalazine derivative, followed by its reaction with an appropriate thioacetic acid derivative to introduce the sulfanyl acetamide moiety. The final step involves coupling with 2-(ethoxy)aniline to obtain the target compound. This synthetic route is highly reproducible and can be scaled up for large-scale production.

In conclusion, N-(2-Ethoxyphenyl)-2-(Phthalazin-1-ylsulfanyl)acetamide (CAS 710287-31-3) is a multifaceted compound with a wide range of biological activities. Its anti-inflammatory, analgesic, and antitumor properties make it a promising candidate for further development in pharmaceutical research. Additionally, its utility as a research tool underscores its importance in advancing our understanding of complex biological processes. As ongoing studies continue to uncover new insights into its mechanisms of action, N-(2-Ethoxyphenyl)-2-(Phthalazin-1-y lsulfanyl)acetamide is poised to play a significant role in both therapeutic applications and fundamental scientific research.